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Compound of Interest

Compound Name: GW604714X

Cat. No.: B3182495 Get Quote

Disclaimer: Specific disposal instructions for GW604714X are not readily available in public

documentation. Therefore, this guide is based on established best practices for the disposal of

potent, biologically active small molecules and general hazardous chemical waste in a

laboratory setting. Researchers, scientists, and drug development professionals must consult

their institution's Environmental Health and Safety (EHS) department for specific protocols and

to ensure full compliance with local, state, and federal regulations.

GW604714X is a potent inhibitor of the mitochondrial pyruvate carrier (MPC). Due to its

significant biological activity, it must be handled and disposed of with care to prevent

unintended environmental release and ensure personnel safety. The following procedures

provide a framework for the safe management and disposal of GW604714X waste.

Chemical and Physical Properties of GW604714X
A summary of the known properties of GW604714X is presented below. This information is

crucial for a proper risk assessment prior to handling and disposal.
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Property Value

Molecular Formula C₂₀H₁₈FN₃O₄S₂

Molecular Weight 463.51 g/mol

Appearance A solid powder

Solubility Soluble in DMSO

Storage Conditions
Store at -20°C for short-term, -80°C for long-

term

Step-by-Step Disposal Procedure for GW604714X
Waste
All materials contaminated with GW604714X, including stock solutions, diluted solutions,

contaminated labware (e.g., pipette tips, tubes, vials), and personal protective equipment

(PPE), should be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling GW604714X waste, ensure you are wearing the appropriate PPE:

Gloves: Nitrile gloves are recommended. Double-gloving may be appropriate when handling

concentrated waste.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn and buttoned.

Respiratory Protection: If there is a risk of aerosolization of the powdered compound, a fit-

tested N95 respirator or a higher level of respiratory protection may be necessary. All

handling of the solid compound should be performed in a certified chemical fume hood.

Waste Segregation and Containment
Proper segregation of waste is critical to ensure safe handling and disposal.[1]
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Solid Waste:

Collect all contaminated solid waste, such as unused powder, contaminated gloves, weigh

boats, and pipette tips, in a designated, leak-proof hazardous waste container.[2]

The container must be compatible with the chemical properties of GW604714X and any

solvents used. A high-density polyethylene (HDPE) container is a suitable option.

Do not mix GW604714X waste with other incompatible waste streams.[3]

Liquid Waste:

Collect all liquid waste containing GW604714X, including stock solutions, experimental

solutions, and solvent rinses, in a sealable, leak-proof hazardous waste container.[4]

The container should be clearly marked and made of a material compatible with the

solvents used (e.g., glass or HDPE for organic solvents).

Do not overfill the container; leave at least 10% headspace to allow for expansion.[3]

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with GW604714X should be

disposed of in a designated, puncture-resistant sharps container for chemically

contaminated sharps.

Labeling of Waste Containers
Proper labeling is a regulatory requirement and essential for the safety of waste handlers.

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should also include:

The full chemical name: "GW604714X"

The approximate concentration and quantity of the waste.

A list of all other chemical components in the container (e.g., DMSO, ethanol).
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The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

Storage of Hazardous Waste
Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.

The SAA should be at or near the point of waste generation and under the control of the

laboratory personnel.

Ensure that the waste containers are kept closed at all times, except when adding waste.

Store the waste in a secondary containment bin to prevent spills.

Segregate the GW604714X waste from incompatible materials.

Arranging for Waste Disposal
Once the waste container is full or has been in storage for the maximum allowable time per

your institution's policy (typically 6-12 months), arrange for its collection by your institution's

EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This is

often done through an online system.

Experimental Protocol: Safe Handling of Potent
Small Molecule Inhibitors
The following protocol outlines the safe handling procedures for potent compounds like

GW604714X in a laboratory setting. Adherence to these steps will minimize the risk of

exposure and contamination.

Preparation and Planning:

Review the available safety information for the compound.
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Identify the location of all necessary safety equipment, including the chemical fume hood,

safety shower, and eyewash station.

Prepare all necessary materials and equipment before handling the compound.

Weighing the Compound:

Perform all weighing of the powdered GW604714X in a certified chemical fume hood or a

powder containment hood to prevent inhalation of the dust.

Use a dedicated set of spatulas and weigh boats for the compound.

Clean the balance and surrounding area immediately after weighing.

Preparing Stock Solutions:

Prepare stock solutions in a chemical fume hood.

Add the solvent to the powdered compound slowly to avoid splashing.

Cap the vial or tube securely and vortex or sonicate to ensure complete dissolution.

Performing Experiments:

When performing experiments with GW604714X, clearly label all tubes and plates.

Work over a disposable absorbent bench liner to contain any potential spills.

After the experiment is complete, decontaminate all non-disposable equipment that came

into contact with the compound. If a validated decontamination procedure is not available,

a thorough rinse with an appropriate solvent, with the rinse collected as hazardous waste,

is a prudent measure.

Spill Cleanup:

In the event of a small spill, alert others in the area.

Wearing appropriate PPE, cover the spill with an absorbent material.
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Carefully collect the absorbent material and place it in the solid hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

Logical Workflow for Laboratory Chemical Waste
Disposal
The following diagram illustrates the general decision-making process and workflow for the

proper disposal of chemical waste in a laboratory setting.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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